Cas no 1247602-68-1 (2-cyclopropanecarbonyl-4-(propan-2-yl)phenol)

• Product Name: 2-cyclopropanecarbonyl-4-(propan-2-yl)phenol
• CAS No: 1247602-68-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5851019
• PubChem ID: 62380670
• Update Time: 2024-01-16

2-cyclopropanecarbonyl-4-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopropyl[2-hydroxy-5-(1-methylethyl)phenyl]-
• 2-cyclopropanecarbonyl-4-(propan-2-yl)phenol
• AKOS011667236
• EN300-1276613
• 1247602-68-1

• Inchi： 1S/C13H16O2/c1-8(2)10-5-6-12(14)11(7-10)13(15)9-3-4-9/h5-9,14H,3-4H2,1-2H3
• InChI Key： PGUDDOHWEFICNA-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC(C(C)C)=CC=C1O)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 302.6±22.0 °C(Predicted)
• pka: 8.24±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones